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Comparison of Click Chemistry Reagents

Compound Name Functional Groups Unique Features & Applications

Azide-PEG6-Tos
[1]

Azide, Tosylate Heterobifunctional; tosylate is good leaving group for
nucleophilic substitution; non-cleavable linker.

Azide-PEG3-OH
[1]

Azide, Hydroxyl Shorter PEG chain; more hydrophilic.

Azide-PEG4-OH
[1]

Azide, Hydroxyl Intermediate PEG length; versatile.

Azido-PEG11-
Amine [1]

Azide, Amine Longer PEG chain; suitable for amine coupling.

Azide-PEG-NHS
Ester [1]

Azide, NHS Ester Reactive NHS group for stable amide bonds with
primary amines.

Mal-PEG-Azide [1] Maleimide, Azide Maleimide allows specific thiol coupling; for
protein/peptide conjugation.

PEG DBCO
Derivatives [2]

DBCO, various (e.g.,
NHS, Maleimide)

For copper-free click chemistry with azides; better
biocompatibility.
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Understanding the Click Chemistry Toolbox

The alternatives to Azide-PEG6-Tos largely fall into two categories: those for standard copper-catalyzed

reactions and those for copper-free bioorthogonal chemistry [3].

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This is one of the most common click

reactions [3]. It uses a copper(I) catalyst to join an azide and a terminal alkyne, forming a stable
1,2,3-triazole linkage [3] [4] [5]. The reaction is highly selective, efficient, and can be performed in

water or buffers [5].
Copper-Free Click Chemistry: For sensitive biological systems where copper cytotoxicity is a

concern, strain-promoted azide-alkyne cycloaddition (SPAAC) is a key alternative [3] [6]. This reaction
uses strained cyclooctynes (like DBCO) that react with azides without a metal catalyst [3] [6] [2].

The diagram below illustrates the general workflow for using these reagents in bioconjugation.

Starting Biomolecule
(e.g., Protein, Peptide, Surface)

Introduce Azide Group Introduce Alkyne Group

Functionalized Target

Click Chemistry Reaction

Final Conjugate
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How to Choose the Right Reagent

Your choice of reagent depends heavily on your experimental goals and the biomolecules you are working

with.

Choose Azide-PEG6-Tos when you need a heterobifunctional linker where the tosylate group can

be displaced by a nucleophile (like an amine or thiol) in a first step, followed by an azide-click reaction
in a second step [1].

Choose Azide-PEG-NHS Ester or Azido-PEG11-Amine if your primary need is to conjugate with
biomolecules via common amine-reactive chemistry [1].

Choose Mal-PEG-Azide for site-specific conjugation to cysteine residues (thiol groups) in proteins or
peptides [1].

Choose PEG DBCO derivatives for experiments in live cells or with copper-sensitive components,
as they enable catalyst-free, bioorthogonal ligation with azides [6] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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